N-Methyl-3-oxo-5-propoxy-1,2,4-thiadiazole-2(3H)-carboxamide

• CAS RN: 61515-95-5
• Molecular Formula: C7H11N3O3S
• Molecular Weight: 217.25 g/mol
• IUPAC Name: N-methyl-3-oxo-5-propoxy-1,2,4-thiadiazole-2-carboxamide
• InChI: InChI=1S/C7H11N3O3S/c1-3-4-13-7-9-6(12)10(14-7)5(11)8-2/h3-4H2,1-2H3,(H,8,11)
• InChI Key: FGOFLCQZKXBNOA-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=NC(=O)N(S1)C(=O)NC

Description

N-Methyl-3-oxo-5-propoxy-1,2,4-thiadiazole-2(3H)-carboxamide is a useful research compound. Its molecular formula is C7H11N3O3S and its molecular weight is 217.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10 ml of methyl isocyanate were added to a solution of 16.01 g of 3-hydroxy-5-n-propoxy-1,2,4-thiadiazole, 0.5 ml of triethylamine and 200 ml of tetrahydrofuran and the mixture was stirred for 20 hours at 20° C. The mixture was evaporated to dryness and the residue was twice crystallized from a 75-25 isopropyl ether-ethyl acetate mixture to obtain 12 g of 2-(N-methylcarbamoyl)-5-n-propoxy-1,2,4-thiadiazole-3-one melting at 112° C.